Cas no 2408935-70-4 (rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide)

• Product Name: rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide
• CAS No: 2408935-70-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6435580
• PubChem ID: 146082126
• Update Time: 2025-06-03

rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7536772
• (4Ar,7aS)-6-methyl-5-oxo-2,3,4,4a,7,7a-hexahydropyrrolo[3,4-b]pyridine-1-carboxamide
• rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide
• 2408935-70-4

• Inchi： 1S/C9H15N3O2/c1-11-5-7-6(8(11)13)3-2-4-12(7)9(10)14/h6-7H,2-5H2,1H3,(H2,10,14)/t6-,7-/m1/s1
• InChI Key： BRQXGGPEARWFNQ-RNFRBKRXSA-N
• SMILES： O=C1[C@@H]2CCCN(C(N)=O)[C@@H]2CN1C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6Ų

Additional information on rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide

Introduction to rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide (CAS No. 2408935-70-4)

rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide (CAS No. 2408935-70-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The racemic nature of this compound, indicated by the prefix "rac-", suggests that it is a mixture of enantiomers, each of which may exhibit distinct pharmacological properties.

The chemical structure of rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide is characterized by a central pyrrolopyridine core with a methyl group at the 6-position and a carboxamide functional group at the 1-position. The presence of the oxo group at the 5-position further contributes to its unique chemical and biological properties. The octahydro configuration indicates that the compound is fully saturated, which can influence its solubility and metabolic stability.

Recent studies have highlighted the potential of rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as glutamate and GABA receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The ability to influence these receptors may provide neuroprotective effects and improve cognitive function.

In addition to its neuroprotective properties, rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide has been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that it may have potential as a novel therapeutic agent for chronic inflammatory conditions and pain management.

The pharmacokinetic profile of rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound's metabolic stability has been evaluated in various in vitro systems, indicating that it is resistant to rapid degradation by hepatic enzymes. This property is crucial for maintaining therapeutic concentrations over an extended period.

Clinical trials are currently underway to further evaluate the safety and efficacy of rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic effects. Ongoing studies aim to optimize dosing regimens and explore combination therapies with other drugs to enhance therapeutic outcomes.

The synthesis of rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide involves several steps, including the formation of the pyrrolopyridine core through a series of condensation reactions followed by functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, rac-(4aR,7aS)-6-methyl-5-oxo-octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxamide (CAS No. 2408935-70-4) represents a promising candidate in the development of new therapeutic agents for neurodegenerative diseases, inflammatory conditions, and pain management. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical sciences.